Cas no 63197-50-2 (4-(3-hydroxyprop-1-yn-1-yl)benzoic acid)

4-(3-hydroxyprop-1-yn-1-yl)benzoic acid structure
63197-50-2 structure
Product Name:4-(3-hydroxyprop-1-yn-1-yl)benzoic acid
CAS No:63197-50-2
MF:C10H8O3
MW:176.168723106384
MDL:MFCD04039090
CID:1648569
PubChem ID:5201737
Update Time:2025-04-21

4-(3-hydroxyprop-1-yn-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(3-hydroxyprop-1-ynyl)benzoic Acid
    • CTK1I7884
    • AG-A-66600
    • 4-(3-hydroxyprop-1-yn-1-yl)benzoic acid
    • 4-(3-hydroxy-1-propynyl)benzoic acid
    • OR7436
    • 4-(3-Hydroxy-prop-1-ynyl)-benzoic acid
    • SureCN7679694
    • AC1NPCCQ
    • F2167-5507
    • 63197-50-2
    • 4-(3-hydroxyprop-1-yn-1-yl)benzoicacid
    • CS-0266309
    • AKOS006229598
    • EN300-330030
    • DB-073283
    • SCHEMBL7679694
    • DTXSID10409560
    • MDL: MFCD04039090
    • Inchi: 1S/C10H8O3/c11-7-1-2-8-3-5-9(6-4-8)10(12)13/h3-6,11H,7H2,(H,12,13)
    • InChI Key: LEPOYFHYEJNVIJ-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(C#CCO)=CC=1)=O

Computed Properties

  • Exact Mass: 176.04734
  • Monoisotopic Mass: 176.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53

4-(3-hydroxyprop-1-yn-1-yl)benzoic acid Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

4-(3-hydroxyprop-1-yn-1-yl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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